Cas no 17916-88-0 (N-Acetyl-D-valine)

• Product Name: N-Acetyl-D-valine
• CAS No: 17916-88-0
• MF: C₇H₁₃NO₃
• MW: 159.1830
• MDL: MFCD00026457
• CID: 167495
• PubChem ID: 76475
• Update Time: 2025-09-28

N-Acetyl-D-valine Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-D-Valine
• (2R)-2-acetamido-3-methylbutanoic acid
• AC-D-VAL-OH
• D-Valine, N-acetyl-
• Acetaldehyde aMMonia triMer
• Acetyl-D-Valine
• D-Valine,N-acetyl
• N2-acetylvaline
• N-acetyl-2-amino-3-methylbutyric acid
• N-acetylvalin
• N-acetyl-valine
• racemic N-acetyl valine
• (+)-(R)-N-Acetylvaline
• N-Acetyl-(R)-valine
• NSC 19758
• AC-D-VALINE
• N-ACETYL-D-VAL
• ACETYL-D-TYROSINE
• Nsc19758
• Acetyl-D-valine99%
• IHYJTAOFMMMOPX-ZCFIWIBFSA-N
• (2R)-2-(acetylamino)-3-methylbutanoic acid
• N-Acetylvaline #
• BBL033860
• STK801799
• AM82365
• X6675
• ST50410825
• A0678
• S
• DTXSID20170774
• SCHEMBL1203937
• AB01330628-02
• EINECS 241-860-9
• DA-70480
• NCGC00338273-01
• 17916-88-0
• DL-Valine, N-acetyl-
• CS-W016181
• AS-47597
• MFCD00026457
• ALBB-014720
• EN300-318284
• HY-W015465
• DTXCID0093265
• CHEMBL173343
• AKOS015837753
• NS00086202
• F14576
• J-300292
• N-Acetyl-D-valine

• MDL： MFCD00026457
• Inchi： 1S/C7H13NO3/c1-4(2)6(7(10)11)8-5(3)9/h4,6H,1-3H3,(H,8,9)(H,10,11)/t6-/m1/s1
• InChI Key： IHYJTAOFMMMOPX-ZCFIWIBFSA-N
• SMILES： O([H])C([C@@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C(C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 159.09000
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: White crystals
• Density: 1.094
• Melting Point: 167-169 ºC
• Boiling Point: 362.2±25.0 °C at 760 mmHg
• Flash Point: 172.8±23.2 °C
• Refractive Index: -12 ° (C=1, AcOH)
• PSA: 66.40000
• LogP: 0.62260
• Solubility: Uncertain

N-Acetyl-D-valine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Storage temperature -20 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-Acetyl-D-valine

Exploring the Potential of N-Acetyl-D-valine: A Comprehensive Overview

N-Acetyl-D-valine, also known by its CAS number 17916-88-0, is a compound of significant interest in the fields of biochemistry, pharmacology, and nutrition. This amino acid derivative has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and recent advancements in research related to N-Acetyl-D-valine, providing a comprehensive understanding of its role in modern science.

The chemical structure of N-Acetyl-D-valine is derived from D-valine, a non-essential amino acid. The acetylation process introduces an acetyl group to the nitrogen atom, resulting in a compound with distinct physical and chemical properties. This modification enhances the compound's stability and bioavailability, making it a valuable component in pharmaceuticals and nutraceuticals. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds, with D-isomers often exhibiting unique effects compared to their L-counterparts.

One of the most promising applications of N-Acetyl-D-valine lies in its potential as a precursor for peptide synthesis. Researchers have explored its use in constructing bioactive peptides, which hold immense potential in drug development. For instance, studies published in 2023 have demonstrated that peptides incorporating N-Acetyl-D-valine exhibit enhanced stability and efficacy in vitro, suggesting their suitability for therapeutic applications. These findings underscore the importance of investigating stereo-specific interactions in peptide design.

In addition to its role in peptide synthesis, N-Acetyl-D-valine has been studied for its antioxidant properties. Recent experiments have shown that this compound can scavenge free radicals more effectively than its unmodified counterpart, D-valine. This attribute makes it a candidate for inclusion in functional foods and cosmetics aimed at combating oxidative stress and promoting skin health. Furthermore, its ability to modulate cellular redox states has implications for neurodegenerative diseases, where oxidative damage plays a pivotal role.

The synthesis of N-Acetyl-D-valine has also been optimized through advancements in asymmetric catalysis. Techniques such as enzymatic acetylation and chiral resolution have enabled large-scale production of this compound with high enantiomeric purity. These developments are critical for meeting the growing demand from both academic and industrial sectors. Moreover, green chemistry approaches are being increasingly adopted to minimize environmental impact during synthesis.

Recent collaborative efforts between academia and industry have focused on elucidating the pharmacokinetics and bioavailability of N-Acetyl-D-valine. Preclinical studies indicate that this compound exhibits favorable absorption profiles and minimal toxicity, making it a safe candidate for human trials. Its ability to cross the blood-brain barrier has raised hopes for its application in treating central nervous system disorders.

In conclusion, N-Acetyl-D-valine represents a versatile compound with diverse applications across multiple disciplines. From peptide synthesis to antioxidant therapy, ongoing research continues to uncover new potentials for this molecule. As advancements in synthetic methods and biological understanding progress, it is anticipated that N-Acetyl-D-valine will play an increasingly significant role in both scientific research and commercial products.